Cas no 953740-21-1 (2-(cyclopentyloxy)-4-fluoroaniline)

• Product Name: 2-(cyclopentyloxy)-4-fluoroaniline
• CAS No: 953740-21-1
• MF: C₁₁H₁₄FNO
• MW: 195.23336648941
• CID: 4667139
• PubChem ID: 16783735
• Update Time: 2025-11-02

2-(cyclopentyloxy)-4-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• 2-(cyclopentyloxy)-4-fluoroaniline
• Benzenamine, 2-(cyclopentyloxy)-4-fluoro-

• Inchi： 1S/C11H14FNO/c12-8-5-6-10(13)11(7-8)14-9-3-1-2-4-9/h5-7,9H,1-4,13H2
• InChI Key： OZKPFCQCDYGDBH-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(F)C=C1OC1CCCC1

Experimental Properties

• Color/Form: NA
• Density: 1.2±0.1 g/cm3
• Boiling Point: 295.8±20.0 °C at 760 mmHg
• Flash Point: 188.0±22.2 °C

2-(cyclopentyloxy)-4-fluoroaniline Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 2-(cyclopentyloxy)-4-fluoroaniline

2-(Cyclopentyloxy)-4-fluoroaniline: A Versatile Chemical Intermediate for Modern Applications

2-(Cyclopentyloxy)-4-fluoroaniline (CAS No. 953740-21-1) is an important fluoroaniline derivative with a unique molecular structure that combines a cyclopentyl ether group with a fluorinated aromatic amine. This compound has gained significant attention in recent years due to its potential applications in pharmaceutical synthesis, agrochemical development, and advanced material science. The presence of both the cyclopentyloxy and fluoroaniline moieties makes it a valuable building block for creating more complex molecules with tailored properties.

The chemical industry has seen growing interest in 2-(cyclopentyloxy)-4-fluoroaniline derivatives as researchers explore novel synthetic pathways and applications. With the increasing demand for fluorinated organic compounds in various industries, this particular chemical has emerged as a focus of numerous studies. Its molecular structure (C11H14FNO) features a molecular weight of 195.24 g/mol, and the compound typically appears as a light yellow to colorless crystalline solid at room temperature.

One of the most significant applications of 2-(cyclopentyloxy)-4-fluoroaniline is in the pharmaceutical sector, where it serves as a key intermediate in the synthesis of various drug candidates. The fluoroaniline core structure is particularly valuable in medicinal chemistry due to its ability to influence the pharmacokinetic properties of potential therapeutics. Recent studies have explored its use in developing kinase inhibitors, antimicrobial agents, and central nervous system-targeted compounds. The cyclopentyloxy group contributes to enhanced lipophilicity, which can improve cell membrane permeability of resulting drug molecules.

In material science, researchers are investigating 2-(cyclopentyloxy)-4-fluoroaniline-based polymers for their unique electronic and optical properties. The compound's ability to participate in various polymerization reactions makes it attractive for creating specialty materials with potential applications in organic electronics, liquid crystal displays, and advanced coatings. The fluorine atom in the structure can significantly influence the material's dielectric properties and thermal stability.

The synthesis of 2-(cyclopentyloxy)-4-fluoroaniline typically involves multi-step organic reactions starting from commercially available precursors. Common synthetic routes may include nucleophilic aromatic substitution reactions, where a fluorine atom is introduced to the aromatic ring, followed by the introduction of the cyclopentyloxy moiety through ether formation. Modern synthetic approaches emphasize green chemistry principles, aiming to reduce waste and improve atom economy in the production process.

Analytical characterization of 2-(cyclopentyloxy)-4-fluoroaniline employs various techniques including nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry. The compound's purity is crucial for its applications, particularly in pharmaceutical synthesis where stringent quality standards apply. Recent advancements in analytical methods have enabled more precise quantification and identification of potential impurities in fluoroaniline derivatives.

Market trends indicate growing demand for specialty aniline derivatives like 2-(cyclopentyloxy)-4-fluoroaniline, particularly in regions with strong pharmaceutical and specialty chemical industries. The compound's unique structural features make it valuable for research and development across multiple sectors. Manufacturers are focusing on developing scalable production methods to meet the increasing demand while maintaining high purity standards.

Safety considerations for handling 2-(cyclopentyloxy)-4-fluoroaniline follow standard laboratory protocols for aromatic amines. Proper personal protective equipment, including gloves and eye protection, is recommended when working with this compound. While not classified as highly hazardous, appropriate ventilation and containment measures should be in place to minimize exposure. Material safety data sheets provide detailed handling instructions for this chemical intermediate.

Recent scientific literature has highlighted novel applications of 2-(cyclopentyloxy)-4-fluoroaniline derivatives in catalysis and as ligands in transition metal complexes. The electron-donating and withdrawing properties of its functional groups make it interesting for designing new catalytic systems. Researchers are particularly interested in how modifications to the cyclopentyloxy group can influence the compound's coordination chemistry and catalytic activity.

Environmental considerations for 2-(cyclopentyloxy)-4-fluoroaniline include studies on its biodegradation and potential ecological impact. As with many fluorinated organic compounds, understanding its environmental fate is important for sustainable use. Current research focuses on developing more environmentally friendly synthetic routes and exploring the compound's stability under various environmental conditions.

The future outlook for 2-(cyclopentyloxy)-4-fluoroaniline appears promising as new applications continue to emerge. With the pharmaceutical industry's ongoing need for novel building blocks and the materials science field's search for innovative monomers, this compound is likely to maintain its relevance. Ongoing research into its chemical properties and potential modifications may uncover additional valuable characteristics that could expand its utility across scientific and industrial applications.